Tin(IV) oxide Tin(IV) oxide Tin(iv) oxide appears as white or off-white crystalline solid or powder. mp: 1127°C, Sublimes: 1800-1900°C, density: 6.95 g/cm3 Insoluble in water. Soluble in concentrated sulfuric acid, hydrochloric acid. Occurs in nature as the mineral cassiterite. Used as a catalyst, in putty, as a polishing powder for steel and glass, in ceramic glazes and colors. "Flowers of tin" refers to the material collected as the result of condensation after sublimation.
Tin dioxide is a tin oxide compound consisting of tin(IV) covalently bound to two oxygen atoms.
Brand Name: Vulcanchem
CAS No.: 18282-10-5
VCID: VC21017844
InChI: InChI=1S/2O.Sn
SMILES: O=[Sn]=O
Molecular Formula: SnO2
O2Sn
Molecular Weight: 150.71 g/mol

Tin(IV) oxide

CAS No.: 18282-10-5

Cat. No.: VC21017844

Molecular Formula: SnO2
O2Sn

Molecular Weight: 150.71 g/mol

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Tin(IV) oxide - 18282-10-5

Specification

Description Tin(iv) oxide appears as white or off-white crystalline solid or powder. mp: 1127°C, Sublimes: 1800-1900°C, density: 6.95 g/cm3 Insoluble in water. Soluble in concentrated sulfuric acid, hydrochloric acid. Occurs in nature as the mineral cassiterite. Used as a catalyst, in putty, as a polishing powder for steel and glass, in ceramic glazes and colors. "Flowers of tin" refers to the material collected as the result of condensation after sublimation.
Tin dioxide is a tin oxide compound consisting of tin(IV) covalently bound to two oxygen atoms.
CAS No. 18282-10-5
Molecular Formula SnO2
O2Sn
Molecular Weight 150.71 g/mol
IUPAC Name dioxotin
Standard InChI InChI=1S/2O.Sn
Standard InChI Key XOLBLPGZBRYERU-UHFFFAOYSA-N
SMILES O=[Sn]=O
Canonical SMILES O=[Sn]=O
Boiling Point Decomposes (NIOSH, 2016)
Melting Point 2966 °F (Decomposes) (NIOSH, 2016)
1630 °C

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